6-hydroxy-1,3-dimethylpyrimidine-2,4(1H,3H)-dione
Overview
Description
6-hydroxy-1,3-dimethylpyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C6H8N2O3 and its molecular weight is 156.14 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocycles
6-Hydroxy-1,3-dimethylpyrimidine-2,4(1H,3H)-dione is utilized in synthesizing various heterocycles. For instance, it was used to create pyrimidine annelated heterocycles, including novel compounds obtained through reactions with pyridine hydrotribromide or hexamethylenetetramine hydrotribromide, as well as concentrated sulfuric acid (Majumdar, Kundu, Samanta, & Jana, 2003).
Analytical and Synthetic Studies
Analytical studies have been conducted on derivatives of this compound. One study describes the synthesis of a complex compound in a one-pot process involving this compound and characterizes it using spectral methods and X-ray single crystal diffraction. This highlights the compound's potential in various chemical syntheses (Barakat, Ali, Al-Majid, Soliman, & Ghabbour, 2018).
Transformation and Synthesis of Pyrimidinones
The compound has been used as a binucleophile in reactions to synthesize pyrimido[4,5-d]pyrimidin-2,4-dione ring systems. This demonstrates its versatility in creating various substituted pyrimidinones, a class of compounds with potential applications in materials science and pharmaceuticals (Hamama, Ismail, Al-Saman, & Zoorob, 2012).
Optical and Nonlinear Optical Properties
Research into pyrimidine-based bis-uracil derivatives synthesized from this compound showed their potential in optical, nonlinear optical (NLO), and drug discovery applications. This research provides insights into their kinetic and thermal stabilities, charge transfer characters, and NLO properties (Mohan et al., 2020).
Electrocatalytic Applications
A study involving the electrocatalytic cyclization of this compound derivatives in alcohols demonstrated the efficient formation of substituted spirobarbituric dihydrofurans, highlighting its potential in catalytic processes (Elinson, Vereshchagin, Ryzhkova, & Egorov, 2021).
Properties
IUPAC Name |
6-hydroxy-1,3-dimethylpyrimidine-2,4-dione | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O3/c1-7-4(9)3-5(10)8(2)6(7)11/h3,9H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNZLHJYVIBXTIT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=O)N(C1=O)C)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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